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Abstract

Mepenzolate is a synthetic antimuscarinic agent, primarily utilized as its bromide salt for the
management of gastrointestinal disorders. This technical guide provides an in-depth overview
of the chemical structure, physicochemical properties, and pharmacological characteristics of
mepenzolate. Detailed experimental protocols for the determination of its key properties are
provided, alongside a summary of quantitative data in structured tables for ease of reference.
Furthermore, this document includes visualizations of the relevant muscarinic receptor
signaling pathway and a representative experimental workflow for the in-vitro characterization
of muscarinic antagonists, generated using the DOT language.

Chemical Structure and Identification

Mepenzolate is a quaternary ammonium compound characterized by a piperidinium ring
system.[1] Its chemical structure consists of a 3-benziloyloxy-1,1-dimethylpiperidinium cation.
The presence of the quaternary ammonium group confers a permanent positive charge to the
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molecule, which significantly influences its pharmacokinetic properties, particularly its

absorption and distribution.

The IUPAC name for the mepenzolate cation is 3-(2-hydroxy-2,2-diphenylacetoxy)-1,1-

dimethylpiperidinium.[1] It is most commonly available as mepenzolate bromide.

Table 1: Chemical Identifiers for Mepenzolate and Mepenzolate Bromide

Identifier Mepenzolate (Cation) Mepenzolate Bromide
3-(2-hydroxy-2,2- (1,1-dimethylpiperidin-1-ium-3-

IUPAC Name diphenylacetoxy)-1,1- yl) 2-hydroxy-2,2-
dimethylpiperidinium[1] diphenylacetate bromide[2]

CAS Number 25990-43-6[1][3] 76-90-4[2][4]

PubChem CID 4057[1][5] 6461[2]

Molecular Formula C21H26NO3*[1][5][6] C21H26BrNO3[2][4]

Molecular Weight 340.44 g/mol [6] 420.34 g/mol [4]
C[N+]1(CCCC(C1)OC(=0O)C(C  C[N+]1(CCCC(C1)OC(=0)C(C

SMILES 2=CC=CC=C2) 2=CC=CC=C2)
(C3=CC=CC=C3)0)C[5] (C3=CC=CC=C3)0)C.[Br-][2]
InChI=1S/C21H26NO3/c1- InChI=1S/C21H26NO3.BrH/c1
22(2)15-9-14-19(16-22)25- -22(2)15-9-14-19(16-22)25-

InChi 20(23)21(24,17-10-5-3-6-11- 20(23)21(24,17-10-5-3-6-11-

n

17)18-12-7-4-8-13-18/h3-8,10-
13,19,24H,9,14-16H2,1-
2H3/q+1[5]

17)18-12-7-4-8-13-18;/h3-
8,10-13,19,24H,9,14-16H2,1-
2H3;1H/q+1;/p-1]2]

Physicochemical Properties

The physicochemical properties of a drug substance are critical for its formulation, delivery, and
biological activity. As a quaternary ammonium salt, mepenzolate bromide is a crystalline solid.

Table 2: Physicochemical Properties of Mepenzolate Bromide
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Property Value Source

(CAS Common Chemistry,

Melting Point 228 °C (with decomposition) d)
n.d.

- Water: Slightly soluble[7], ~1
Solubility ) [7]
mg/mL in PBS (pH 7.2)

Methanol: Freely soluble[7] [7]

Chloroform: Slightly soluble[7] [7]

Ether: Practically insoluble[7] [7]

DMSO: ~30 mg/mL (Cayman Chemical, 2022)

DMF: ~5 mg/mL (Cayman Chemical, 2022)

pKa (predicted) 11.05 (Strongest Acidic) (DrugBank, n.d.)

logP (predicted) -0.75 (DrugBank, n.d.)
Pharmacology

Mechanism of Action

Mepenzolate is a competitive antagonist of acetylcholine at muscarinic receptors.[1][5] By
blocking these receptors, it inhibits the effects of parasympathetic nervous system stimulation.
This action is particularly relevant in the gastrointestinal tract, where it leads to a reduction in
gastric acid secretion and a decrease in intestinal motility.[1][5][7]

Receptor Binding Affinity

Mepenzolate exhibits affinity for various muscarinic receptor subtypes. The reported inhibition
constants (Ki) for human M2 and M3 receptors are 0.68 nM and 2.6 nM, respectively.[8][9] This
indicates a high affinity for these receptor subtypes, which are prominently involved in the
regulation of gastrointestinal function.

Table 3: Pharmacological Properties of Mepenzolate
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) ) Muscarinic acetylcholine
Mechanism of Action ] [1][5]
receptor antagonist

Ki for human M2 receptor 0.68 nM [819]
Ki for human M3 receptor 2.6 nM [819]
Pharmacokinetics

The quaternary ammonium structure of mepenzolate results in low oral absorption.[7]
Radiotracer studies in humans have shown that only 3% to 22% of an orally administered dose
is excreted in the urine, suggesting limited systemic absorption.[7][10] The majority of the
ingested drug is eliminated unchanged in the feces.[7]

Experimental Protocols
Determination of Melting Point (Capillary Method)

Objective: To determine the melting point range of mepenzolate bromide.
Materials:

» Mepenzolate bromide, finely powdered and dried

o Capillary tubes (one end sealed)

e Melting point apparatus with a calibrated thermometer or digital sensor
e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of mepenzolate bromide is placed in a mortar and
finely powdered.

o Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently on a hard surface to pack the sample into the
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sealed end. The packed sample height should be approximately 2-3 mm.

o Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The apparatus is heated at a rapid rate initially to a temperature approximately 10-
15°C below the expected melting point. The heating rate is then reduced to 1-2°C per
minute.

o Observation: The temperature at which the substance first begins to melt (the point of first
liquid formation) and the temperature at which the last solid particle disappears are recorded.
This range is the melting point of the substance.

» Replicates: The determination is performed in triplicate to ensure accuracy.

Determination of Aqueous Solubility (Shake-Flask
Method)

Obijective: To determine the equilibrium solubility of mepenzolate bromide in water.

Materials:

Mepenzolate bromide

o Distilled or deionized water

e Screw-capped vials or flasks

o Shaking incubator or orbital shaker set at a constant temperature (e.g., 25°C or 37°C)

o Analytical balance

o Centrifuge

o High-performance liquid chromatography (HPLC) system or a validated UV-Vis
spectrophotometric method for concentration analysis

e Syringe filters (e.g., 0.45 pm)
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Procedure:

Sample Preparation: An excess amount of mepenzolate bromide is added to a series of
vials containing a known volume of water. The excess is to ensure that a saturated solution
is formed.

Equilibration: The vials are sealed and placed in a shaking incubator at a constant
temperature for a predetermined period (e.g., 24, 48, or 72 hours) to reach equilibrium. The
time to reach equilibrium should be established in preliminary experiments.

Phase Separation: After equilibration, the samples are allowed to stand to allow the
undissolved solid to settle. An aliquot of the supernatant is then carefully withdrawn and
filtered through a syringe filter to remove any remaining solid particles. Alternatively, the
samples can be centrifuged at high speed, and the supernatant is collected.

Analysis: The concentration of mepenzolate bromide in the clear, saturated solution is
determined using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.
A calibration curve is prepared using standard solutions of known concentrations.

Calculation: The solubility is expressed as mg/mL or mol/L. The experiment is repeated at
least three times to obtain an average value.

Determination of Receptor Binding Affinity (Radioligand
Binding Assay)

Objective: To determine the inhibition constant (Ki) of mepenzolate for a specific muscarinic

receptor subtype (e.g., M3).

Materials:

Cell membranes expressing the human M3 muscarinic receptor

Radioligand (e.g., [(H]-N-methylscopolamine, [2H]-NMS)

Mepenzolate bromide

Assay buffer (e.g., 50 mM Tris-HCI, 5 mM MgClz, pH 7.4)
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Non-specific binding control (e.g., a high concentration of atropine)
96-well microplates

Scintillation vials and scintillation cocktail

Liquid scintillation counter

Glass fiber filters

Cell harvester

Procedure:

Assay Setup: In a 96-well plate, set up the following in triplicate:

o Total Binding: Cell membranes, radioligand, and assay buffer.

o Non-specific Binding: Cell membranes, radioligand, assay buffer, and a high concentration
of a non-labeled antagonist (e.g., atropine).

o Competition Binding: Cell membranes, radioligand, assay buffer, and varying
concentrations of mepenzolate.

Incubation: The plate is incubated at a specific temperature (e.g., room temperature or 37°C)
for a sufficient time to reach binding equilibrium.

Termination and Filtration: The binding reaction is terminated by rapid filtration through glass
fiber filters using a cell harvester. The filters are washed quickly with ice-cold assay buffer to
remove unbound radioligand.

Radioactivity Measurement: The filters are placed in scintillation vials with scintillation
cocktail, and the radioactivity is measured using a liquid scintillation counter.

Data Analysis:

o Specific binding is calculated by subtracting non-specific binding from total binding.
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o The percentage of specific binding is plotted against the logarithm of the mepenzolate
concentration.

o The ICso value (the concentration of mepenzolate that inhibits 50% of the specific binding
of the radioligand) is determined by non-linear regression analysis of the competition
curve.

o The Ki value is calculated from the ICso value using the Cheng-Prusoff equation: Ki = ICso
/ (1 + [L)/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation
constant.

Visualizations
Muscarinic Receptor Signaling Pathway

Mepenzolate acts as an antagonist at muscarinic receptors. The M3 receptor, a key target in
the gastrointestinal tract, is coupled to the Gg/11 G-protein. Upon activation by acetylcholine,
this pathway leads to the activation of phospholipase C (PLC), which in turn generates inositol
trisphosphate (IP3) and diacylglycerol (DAG), ultimately leading to an increase in intracellular
calcium and smooth muscle contraction. Mepenzolate blocks this cascade by preventing the
initial binding of acetylcholine. The M2 receptor, also a target for mepenzolate, is coupled to
the Gi/o G-protein, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (CAMP).
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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